
Trichlorocyclopentylsilane molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trichlorocyclopentylsilane

Cat. No.: B081576 Get Quote

In-Depth Technical Guide to
Trichlorocyclopentylsilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trichlorocyclopentylsilane, a

versatile organosilicon compound. It details its chemical and physical properties, outlines a

standard synthesis protocol, and discusses its key reactions, with a focus on hydrolysis. This

document is intended to serve as a valuable resource for professionals in material science,

chemical synthesis, and drug development who are utilizing or considering this compound in

their work.

Core Properties of Trichlorocyclopentylsilane
Trichlorocyclopentylsilane, also known as Cyclopentyltrichlorosilane, is an organosilicon

compound notable for its reactive trichlorosilyl group attached to a cyclopentyl ring. This

structure allows it to act as a key intermediate in the synthesis of more complex silicon-based

materials and as a surface modification agent.

A summary of its key quantitative data is presented in the table below.
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Property Value

Molecular Formula C₅H₉Cl₃Si

Molecular Weight 203.56 g/mol [1]

CAS Number 14579-03-4

Appearance Colorless to slightly yellow liquid[2]

Density 1.226 g/mL at 25 °C (lit.)

Boiling Point 178-181 °C (lit.)

Refractive Index n20/D 1.469 (lit.)

Experimental Protocols
Synthesis of Trichlorocyclopentylsilane via
Hydrosilylation
The primary industrial and laboratory synthesis of Trichlorocyclopentylsilane is achieved

through the hydrosilylation of cyclopentene with trichlorosilane.[3] This reaction involves the

addition of the silicon-hydrogen bond of trichlorosilane across the carbon-carbon double bond

of cyclopentene.

Reaction:

C₅H₈ (Cyclopentene) + HSiCl₃ (Trichlorosilane) → C₅H₉SiCl₃ (Trichlorocyclopentylsilane)

Detailed Methodology:

Catalyst Preparation: A platinum-based catalyst is typically employed to facilitate the

reaction. A chlorine-deficient chloroplatinic acid catalyst is noted to be particularly effective

for this specific hydrosilylation.[4]

Reactant Charging: An equimolar mixture of cyclopentene and trichlorosilane is charged into

a pressurizable reaction vessel. The use of a sealed vessel is crucial as the reaction is

conducted at a temperature exceeding the normal boiling point of the reactant mixture.[4]
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Reaction Conditions: The reaction mixture, along with the catalyst, is heated. The specific

temperature and pressure will depend on the catalyst used and the desired reaction rate, but

temperatures above the mixture's boiling point are necessary to achieve high yields.[4]

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

Gas Chromatography (GC) to observe the consumption of reactants and the formation of the

product.

Product Isolation and Purification: Upon completion, the reaction mixture is cooled, and the

pressure is carefully released. The desired Trichlorocyclopentylsilane product is then

isolated from the crude mixture. Purification is typically achieved through fractional distillation

to separate the product from any unreacted starting materials and catalyst residues. Yields of

90% or higher have been reported using this method.[4]

Safety Precautions: Trichlorosilane is a highly reactive and corrosive compound that

releases hydrochloric acid upon contact with moisture. All manipulations should be carried

out in a well-ventilated fume hood, under an inert atmosphere (e.g., argon or nitrogen), and

with appropriate personal protective equipment (gloves, goggles, face shield).

Key Reactions: Hydrolysis
Trichlorocyclopentylsilane is highly susceptible to hydrolysis, a reaction that is characteristic

of chlorosilanes. The silicon-chlorine bonds are readily cleaved by water.

Reaction Pathway:

The hydrolysis proceeds in a stepwise manner, where the chlorine atoms are sequentially

replaced by hydroxyl (-OH) groups, forming silanols. These intermediate silanols are generally

unstable and readily undergo condensation reactions with each other to form stable siloxane

bonds (-Si-O-Si-), releasing water in the process.

Initial Hydrolysis: C₅H₉SiCl₃ + 3H₂O → C₅H₉Si(OH)₃ (Cyclopentylsilanetriol) + 3HCl

Condensation: n C₅H₉Si(OH)₃ → (C₅H₉SiO₁.₅)n + 1.5n H₂O

The final product of this hydrolysis and condensation is a polysilsesquioxane, a complex, cross-

linked polymer network. This reactivity is fundamental to its use in forming protective coatings

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://patents.google.com/patent/EP0460589A1/en
https://www.benchchem.com/product/b081576?utm_src=pdf-body
https://patents.google.com/patent/EP0460589A1/en
https://www.benchchem.com/product/b081576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and in the synthesis of silicone polymers.[3] The reaction is vigorous and exothermic,

producing corrosive hydrochloric acid as a byproduct.[5]

Visualized Workflows and Pathways
Below are diagrams illustrating the synthesis and a key logical relationship of

Trichlorocyclopentylsilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/446181
https://chemiedidaktik.uni-wuppertal.de/fileadmin/Chemie/chemiedidaktik/disido/en/exp/m_fact02.htm
https://www.benchchem.com/product/b081576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process

Conditions

Output

Cyclopentene (C₅H₈)

Pressurizable
Reaction Vessel

Trichlorosilane (HSiCl₃)

Crude Product Mixture

Platinum Catalyst Heating (> Boiling Point)

Purified
Trichlorocyclopentylsilane

Distillation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trichlorocyclopentylsilane
(C₅H₉SiCl₃)

Cyclopentylsilanetriol
(C₅H₉Si(OH)₃)

(Unstable Intermediate)

+ 3H₂O

Water (H₂O)

Hydrochloric Acid (HCl)

Byproduct

Polysilsesquioxane Network
((C₅H₉SiO₁.₅)n)

Condensation

Water (H₂O)

Byproduct

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Trichlorocyclopentylsilane molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081576#trichlorocyclopentylsilane-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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